Cas no 871696-49-0 (N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide)

• Product Name: N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide
• CAS No: 871696-49-0
• MF: C₂₄H₂₁BrFN₅O₅S
• MW: 590.421446561813
• CID: 2852140
• Update Time: 2023-08-10

N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• SD93UQD78T
• N-(3-(5-((4-bromo-2-fluorophenyl)amino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydropyrido[2,3-d]pyrimidin-1(2H)-yl)phenyl)methanesulfonamide
• N-{3-[5-(4-bromo-2-fluoro-phenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido[2,3-d]pyrimidin-1-yl]phenyl}-methanesulfonamide
• N-{3-[5-(4-bromo-2-fluoro-phenylamino}-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido[2,3-d]pyrimidin-1-yl]phenyl)-methanesulfona
• N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyri
• N-(3-(5-(4-Bromo-2-fluorophenylamino)-3-cyclopropyl-8-methyl-2,4,7-trioxo-3,4,7,8-tetrahydro-2H-pyrido(2,3-d)pyrimidin-1-yl)phenyl)methanesulfonamide

• Inchi： 1S/C24H21BrFN5O5S/c1-29-20(32)12-19(27-18-9-6-13(25)10-17(18)26)21-22(29)30(24(34)31(23(21)33)15-7-8-15)16-5-3-4-14(11-16)28-37(2,35)36/h3-6,9-12,15,27-28H,7-8H2,1-2H3
• InChI Key： PDRPNIUQNAWRSA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)NC1=CC(N(C)C2=C1C(N(C(N2C1C=CC=C(C=1)NS(C)(=O)=O)=O)C1CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1170
• XLogP3: 2.9
• Topological Polar Surface Area: 128